Cas no 1797963-53-1 (1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea)

• Product Name: 1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea
• CAS No: 1797963-53-1
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 5373775
• Update Time: 2025-10-29

1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethoxyphenyl)-N′-[2-[[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]urea
• 1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea

• Inchi： 1S/C22H20N4O3S/c1-2-28-18-11-6-5-10-17(18)24-22(27)23-16-9-4-3-8-15(16)14-20-25-21(26-29-20)19-12-7-13-30-19/h3-13H,2,14H2,1H3,(H2,23,24,27)
• InChI Key： DZIOBZDOCBMDQA-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OCC)C(NC1=CC=CC=C1CC1ON=C(C2SC=CC=2)N=1)=O

Experimental Properties

• Density: 1.340±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea

Introduction to 1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea (CAS No. 1797963-53-1) in Modern Chemical and Pharmaceutical Research

1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea, identified by its CAS number 1797963-53-1, represents a significant compound in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. The compound’s unique architecture, featuring a combination of aromatic rings, heterocyclic moieties, and urea functional groups, positions it as a promising candidate for further exploration in therapeutic development.

The structural composition of 1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea (CAS No. 1797963-53-1) is a testament to the ingenuity of synthetic chemists. The presence of a thiophene ring linked to a 1,2,4-oxadiazole moiety introduces electron-deficient regions that can interact with biological targets in novel ways. This design not only enhances the compound’s binding affinity but also opens avenues for exploring its pharmacological properties. The ethoxyphenyl groups contribute to lipophilicity, optimizing membrane permeability—a crucial factor in drug bioavailability.

In recent years, the pharmaceutical industry has witnessed a surge in interest for molecules that exhibit dual functionality or modulate multiple biological pathways simultaneously. 1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea (CAS No. 1797963-53-1) aligns well with this trend. Its ability to engage with various receptors or enzymes suggests potential applications in treating multifaceted disorders. Preliminary studies have hinted at its efficacy in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for further investigation in chronic disease management.

The role of heterocyclic compounds like thiophene and oxadiazole derivatives cannot be overstated in medicinal chemistry. These scaffolds have been extensively studied for their ability to modulate biological processes due to their inherent electronic properties and structural flexibility. The incorporation of these motifs into 1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-y]methyl}phenyl)urea (CAS No. 1797963-53-1) not only enhances its pharmacological profile but also contributes to its stability and bioavailability—critical factors for successful drug development.

Advances in computational chemistry have revolutionized the way researchers approach drug discovery. Molecular modeling techniques allow scientists to predict the interactions between compounds like 1-(2-ethoxyphenyl)-3-(2-{[3-(thiophen - 2 - yl) - 1 , 2 , 4 - oxadiazol - 5 - yl]methyl}phenyl)urea (CAS No. 1797963 - 53 - 1) and biological targets with remarkable accuracy. These simulations have guided the optimization of lead structures by identifying key pharmacophores and predicting binding affinities. Such methodologies have accelerated the transition from hypothesis-driven research to data-driven discovery.

The synthesis of complex molecules like 1-(2 - ethoxyphenyl) - 3 - ( 2 - { [ 3 - ( thiophen - 2 - yl ) - 1 , 2 , 4 - oxadiazol - 5 - yl ] methyl } phenyl ) urea (CAS No. 1797963 -53 - 1) demands precision and expertise in multi-step organic synthesis. The integration of different functional groups while maintaining structural integrity is no small feat. However, recent advancements in synthetic methodologies have made such endeavors more feasible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have streamlined the process, enabling researchers to access novel compounds with greater ease.

The potential applications of 1-(2 ethoxy phen yl) - 3 -( 2 - { [ 3 -( thiophen ) ] m eth yl } phen y l ) urea (CAS No. 17979635361) extend beyond traditional therapeutic areas. Its unique chemical properties make it an attractive candidate for developing novel agrochemicals or materials with specialized functions. For instance, its ability to interact with biological targets could be leveraged to create environmentally friendly pesticides that target specific pests without harming beneficial organisms.

As research continues to uncover new frontiers in chemical biology, compounds like 1(23ethoxy phen y l) ] m eth y l } phen y l ) urea (CAS No.) will undoubtedly play a pivotal role in shaping future therapies and technologies. The interdisciplinary nature of modern chemical research—where insights from chemistry intersect with biology—provides fertile ground for innovation. By harnessing the power of molecules such as this one through meticulous design and rigorous experimentation, we can push boundaries toward solving some humanity’s most pressing health challenges.